Cas no 2137690-91-4 (ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 2137690-91-4
• MF: C₈H₁₃BrN₄O₂
• MW: 277.118420362473
• CID: 6313304
• PubChem ID: 165481950
• Update Time: 2025-10-29

ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate
• EN300-1105450
• 2137690-91-4

• Inchi： 1S/C8H13BrN4O2/c1-3-5(6(14)15-4-2)13-7(9)11-8(10)12-13/h5H,3-4H2,1-2H3,(H2,10,12)
• InChI Key： HZEWUVUBLOJFQK-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 276.02219g/mol
• Monoisotopic Mass: 276.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate

Ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate: A Comprehensive Overview

Ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate (CAS No: 2137690-91-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring substituted with amino and bromo groups, along with an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and materials science.

The triazole ring is a key structural feature of this compound, known for its aromaticity and stability. The presence of the amino group (-NH₂) and the bromo group (-Br) introduces additional reactivity and selectivity to the molecule. These substituents can participate in various chemical reactions, such as nucleophilic substitutions or hydrogen bonding interactions, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)butanoate as a precursor for the development of bioactive compounds. For instance, researchers have explored its role in the synthesis of novel antibiotics and anticancer agents. The bromo group in particular has been shown to enhance the pharmacokinetic properties of derivatives, such as improving bioavailability and reducing toxicity.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of an appropriate bromide with an amine derivative in the presence of a coupling agent. The use of microwave-assisted synthesis has also been reported to significantly accelerate the reaction process while maintaining high yields.

The ethyl ester moiety in ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yli)butanoate plays a crucial role in its solubility and stability. This group can be readily modified to introduce other functional groups or to prepare more complex molecules. For example, hydrolysis of the ester under acidic or basic conditions can yield the corresponding carboxylic acid derivative.

From an applications perspective, this compound has shown promise in various areas. In drug discovery, it has been used as a building block for constructing heterocyclic compounds with potential therapeutic effects. Additionally, its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding experimental efforts to optimize its synthesis and explore new applications.

In conclusion, ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-yli)butanoate (CAS No: 2137690–9–4) is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative chemical entities with practical applications.